Cas no 1899145-32-4 (3-4-(morpholin-4-yl)phenylprop-2-en-1-amine)

• Product Name: 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine
• CAS No: 1899145-32-4
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6048781
• PubChem ID: 117311324
• Update Time: 2025-10-30

3-4-(morpholin-4-yl)phenylprop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine
• 3-[4-(morpholin-4-yl)phenyl]prop-2-en-1-amine
• 1899145-32-4
• EN300-1757832

• Inchi： 1S/C13H18N2O/c14-7-1-2-12-3-5-13(6-4-12)15-8-10-16-11-9-15/h1-6H,7-11,14H2/b2-1+
• InChI Key： JIDLXWMSJFAORP-OWOJBTEDSA-N
• SMILES： O1CCN(C2C=CC(/C=C/CN)=CC=2)CC1

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine

Introduction to 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine (CAS No. 1899145-32-4)

3-4-(morpholin-4-yl)phenylprop-2-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1899145-32-4, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a phenyl ring substituted with a morpholine moiety and connected to a propenylamine group, exhibits a unique combination of functional groups that make it a promising candidate for further exploration in medicinal chemistry.

The structural framework of 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine incorporates several key pharmacophoric elements. The phenyl ring serves as a scaffold, providing lipophilicity and potential for interactions with biological targets, while the morpholine ring introduces hydrogen bonding capabilities and enhances solubility. The propenylamine group adds an amine functionality, which is often crucial for receptor binding and metabolic stability. This arrangement suggests potential applications in the development of small-molecule inhibitors, modulators, or probes for various biological pathways.

In recent years, there has been a growing interest in designing molecules that combine multiple pharmacological properties to achieve synergistic effects or improved pharmacokinetic profiles. The presence of both the morpholine and amine functionalities in 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine positions it as a versatile building block for drug discovery campaigns. Researchers have been exploring derivatives of this compound to optimize its binding affinity, selectivity, and pharmacokinetic properties for therapeutic applications.

One of the most compelling aspects of 3-4-(morpholin-4-yl)phenylprop-2-en-1-amine is its potential role in modulating enzyme activity. Enzymes are critical targets in many diseases, and small-molecule inhibitors can provide effective therapeutic interventions. The amine group in this compound can interact with catalytic residues or binding pockets on enzymes, while the morpholine ring can stabilize interactions through hydrogen bonding. This dual functionality makes it an attractive candidate for inhibiting enzymes involved in metabolic pathways, signal transduction, or inflammation.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand how 3-4-(morpholin-4-yl)phenylpropenylamine interacts with biological targets. These studies have provided insights into the compound's binding mode and have identified key residues that contribute to its affinity for specific enzymes or receptors. Such information is invaluable for optimizing the molecule's pharmacological properties.

The morpholine ring in 3-(morpholinopropenamido)benzene (another name for this compound) is particularly noteworthy due to its prevalence in bioactive molecules. Morpholine derivatives are known for their ability to enhance solubility and bioavailability, making them favorable candidates for oral administration. Additionally, the propenylamine group can be further modified to introduce additional functional groups, allowing for fine-tuning of the molecule's properties.

Current research efforts are focused on synthesizing analogs of 3-(N-propenamido)-N-(4-morpholino)benzamide (a related compound) to improve their potency and selectivity. By systematically varying substituents on the phenyl ring or the morpholine moiety, researchers aim to identify compounds that exhibit superior pharmacological profiles. These efforts are supported by advances in synthetic chemistry, which have enabled the efficient preparation of complex molecules with high purity.

The pharmaceutical industry has long recognized the value of structurally diverse compounds in drug discovery. Molecules like CAS No 1899145 32 4 exemplify this principle by combining multiple pharmacophoric elements into a single framework. Such compounds can serve as starting points for developing novel therapeutics that address unmet medical needs. The versatility of 3-(N-propenamido)-N-(4-morpholino)benzamide makes it an attractive scaffold for further exploration in medicinal chemistry.

In conclusion, 3-(N-propenamido)-N-(4-morpholino)benzamide (CAS No. 1899145 32 4) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an excellent candidate for further investigation into new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of next-generation drugs.